Cas no 82560-90-5 (1-Propanol, 3-chloro-2-methyl-, (S)-)

1-Propanol, 3-chloro-2-methyl-, (S)- structure
82560-90-5 structure
Product Name:1-Propanol, 3-chloro-2-methyl-, (S)-
CAS No:82560-90-5
MF:C4H9ClO
MW:108.566660642624
CID:583450
PubChem ID:12736148
Update Time:2025-04-19

1-Propanol, 3-chloro-2-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3-chloro-2-methyl-, (S)-
    • (2S)-3-Chloro-2-methylpropan-1-ol
    • DTXSID30508504
    • (2S)-3-chloro-2-methyl-1-propanol
    • NQULNQFAEYXUJJ-SCSAIBSYSA-N
    • 82560-90-5
    • SCHEMBL5661622
    • AKOS006375276
    • Inchi: 1S/C4H9ClO/c1-4(2-5)3-6/h4,6H,2-3H2,1H3/t4-/m1/s1
    • InChI Key: NQULNQFAEYXUJJ-SCSAIBSYSA-N
    • SMILES: ClC[C@@H](C)CO

Computed Properties

  • Exact Mass: 108.0341926g/mol
  • Monoisotopic Mass: 108.0341926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 30.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 20.2Ų
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